Cas no 612042-13-4 (3-3-(trifluoromethyl)benzenesulfonamidopropanoic acid)

• Product Name: 3-3-(trifluoromethyl)benzenesulfonamidopropanoic acid
• CAS No: 612042-13-4
• MF: C₁₀H₁₀F₃NO₄S
• MW: 297.250912189484
• CID: 3105433
• PubChem ID: 697903
• Update Time: 2025-04-21

3-3-(trifluoromethyl)benzenesulfonamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((3-(trifluoromethyl)phenyl)sulfonamido)propanoic acid
• N-[3-(Trifluoromethyl)phenylsulfonyl]-beta-alanine
• 3-3-(trifluoromethyl)benzenesulfonamidopropanoic acid
• IFLab1_005619
• STL306916
• AB01322989-02
• NCGC00329040-01
• 3-[3-(trifluoromethyl)benzenesulfonamido]propanoic acid
• 3-(3-(trifluoromethyl)phenylsulfonamido)propanoicacid
• Z45532306
• HMS1427P09
• 3-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic acid
• AKOS000805736
• EN300-04090
• MFCD03620134
• EU-0082269
• 3-(3-(trifluoromethyl)phenylsulfonamido)propanoic acid
• SB82575
• N-{[3-(trifluoromethyl)phenyl]sulfonyl}-beta-alanine
• F1360-0166
• 3-(3-Trifluoromethyl-benzenesulfonylamino)-propionic acid
• 612042-13-4
• IDI1_011022
• 691-933-8
• 3-(3-(trifluoromethyl)benzenesulfonamido)propanoic acid

• MDL： MFCD03620134
• Inchi： 1S/C10H10F3NO4S/c11-10(12,13)7-2-1-3-8(6-7)19(17,18)14-5-4-9(15)16/h1-3,6,14H,4-5H2,(H,15,16)
• InChI Key： XNOHFTISYMPZGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 297.02826346g/mol
• Monoisotopic Mass: 297.02826346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 113-115℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives